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Compound of Interest

Compound Name: Infigratinib Phosphate

Cat. No.: B608101

Technical Support Center: Infigratinib Phosphate

This guide provides researchers, scientists, and drug development professionals with essential
information on the stability and storage of infigratinib phosphate, along with troubleshooting
advice for common experimental issues.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for solid Infigratinib Phosphate?

Proper storage is critical to maintain the integrity of solid infigratinib phosphate. It is a white
to off-white, non-hygroscopic crystalline powder[1]. For laboratory use, it should be stored at
4°C in a sealed container, away from moisture[2][3]. For long-term storage, -20°C is
recommended, which can preserve the powder for up to three years[4]. The formulated
capsules for clinical use are stored at room temperature, 20°C to 25°C (68°F to 77°F), with
excursions permitted between 15°C and 30°C (59°F and 86°F)[5].

Q2: How should I store Infigratinib Phosphate after dissolving it in a solvent?

Stock solutions of infigratinib phosphate should be aliquoted to prevent repeated freeze-thaw
cycles[4]. For optimal stability, store these solutions in sealed containers, protected from
moisture. Recommended storage temperatures are -80°C for up to one year or -20°C for up to
six months[2][3]. One source suggests a shorter stability of one month at -20°C in solvent[4].
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Q3: What is the general stability profile and what substances are incompatible with Infigratinib
Phosphate?

Infigratinib phosphate is stable under the recommended storage conditions[3]. However, it is
incompatible with strong acids/alkalis and strong oxidizing/reducing agents[3]. During stability
studies of the drug substance and product, trends in the formation of specified impurities and
degradants were observed, though specific details are not publicly available[1].

Q4: What are the best practices for handling Infigratinib Phosphate in a laboratory setting?

Safe handling is crucial. Always work in a well-ventilated area, preferably with appropriate
exhaust ventilation, to avoid the formation of dust and aerosols[3]. Use full personal protective
equipment (PPE), including gloves, lab coat, and eye protection. Avoid inhalation and contact
with skin or eyes[3]. In case of a spill, use an absorbent, liquid-binding material to contain it,
and decontaminate the affected surfaces with alcohol[3].

Quantitative Data Summary

Table 1: Recommended Storage Conditions for Infigratinib Phosphate
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. Additional
Form Temperature Duration Source(s)
Notes
Sealed storage,
Solid (Powder) 4°C Not Specified away from [2][3]
moisture.
-20°C 3 years Powder form. [4]
Excursions
Solid (Capsule) 20°C - 25°C 24 months permitted to [1][5]
15°C - 30°C.
Sealed storage,
away from
In Solvent -80°C 1 year moisture. Aliquot  [2][3][4]
to avoid freeze-
thaw cycles.
Sealed storage,
-20°C 6 months away from [2][3]
moisture.
Aliquot to avoid
-20°C 1 month freeze-thaw [4]

cycles.

Troubleshooting Guide

Issue: My Infigratinib Phosphate solution appears cloudy or has precipitated.

This is a common issue related to solubility. Infigratinib phosphate has low solubility[1]. The

solubility in DMSO, a common solvent, can be significantly impacted by the presence of

moisture. Always use fresh, anhydrous DMSO for preparing stock solutions[2][4]. If warming is

required to dissolve the compound, it should be done carefully and the solution should be used

immediately for optimal results[2][4].
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Cloudy/Precipitated Solution Observed
Was fresh, anhydrous DMSO used?

Was the solution prepared recently and stored correctly?

Action: Discard and prepare a new solution using fresh, anhydrous DMSO.

Is the concentration too high?

Action: Gently warm and/or sonicate the solution. Use immediately. il Action: Prepare a new solution at a lower concentration.

Issue Resolved
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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